molecular formula C20H30N2O4 B8497383 4-[(N-Methyl)benzyloxycarbonylaminomethyl]-1-Boc-piperidine

4-[(N-Methyl)benzyloxycarbonylaminomethyl]-1-Boc-piperidine

Cat. No. B8497383
M. Wt: 362.5 g/mol
InChI Key: IQCHFXXHWQJQSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(N-Methyl)benzyloxycarbonylaminomethyl]-1-Boc-piperidine is a useful research compound. Its molecular formula is C20H30N2O4 and its molecular weight is 362.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[(N-Methyl)benzyloxycarbonylaminomethyl]-1-Boc-piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(N-Methyl)benzyloxycarbonylaminomethyl]-1-Boc-piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-[(N-Methyl)benzyloxycarbonylaminomethyl]-1-Boc-piperidine

Molecular Formula

C20H30N2O4

Molecular Weight

362.5 g/mol

IUPAC Name

tert-butyl 4-[[methyl(phenylmethoxycarbonyl)amino]methyl]piperidine-1-carboxylate

InChI

InChI=1S/C20H30N2O4/c1-20(2,3)26-19(24)22-12-10-16(11-13-22)14-21(4)18(23)25-15-17-8-6-5-7-9-17/h5-9,16H,10-15H2,1-4H3

InChI Key

IQCHFXXHWQJQSY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)CN(C)C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(benzyloxycarbonylaminomethyl)-1-Boc-piperidine (0.360 g, 1.03 mol) in DMF (10 mL) was treated with sodium hydride (60%, 0.050 g, 1.25 mmol). After 0.5 h, methyl tosylate (0.18 mL, 1.20 mmol) was added and the mixture heated to 60° C. After 12 h, the mixture was poured into EtOAc and saturated aqueous sodium bicarbonate. The combined extracts were washed with water, brine and concentrated to afford 0.300 g (79%) the title compound which was used without further purification.
Quantity
0.36 g
Type
reactant
Reaction Step One
Quantity
0.05 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.18 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
79%

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